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Compound of Interest

Compound Name: BOC-PHE(2-BR)-OH

CAS No.: 261165-02-0

Cat. No.: B558747

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling BOC-PHE(2-BR)-OH. Adherence to

these procedures is critical for ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

potential exposure. While specific toxicological data for BOC-PHE(2-BR)-OH is limited, it is

prudent to handle it as a potentially hazardous substance. The following table summarizes the

required PPE.
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Category Requirement Rationale

Eye Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn with

goggles during procedures

with a splash hazard.[1][2][3]

To protect eyes from dust

particles and potential

chemical splashes.[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect gloves

before use and change

immediately if contaminated.[1]

[2][4]

To prevent skin contact and

absorption.[1]

Body Protection
A long-sleeved laboratory coat,

fully buttoned.

To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a certified chemical fume hood.

[1][2][4] If dust generation is

unavoidable, a NIOSH-

approved respirator (e.g., N95)

is necessary.[2][4]

To prevent inhalation of the

powdered chemical.[1][5]

Footwear
Closed-toe shoes covering the

entire foot.

Standard laboratory practice to

protect against spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure
All operations involving BOC-PHE(2-BR)-OH should be performed in a designated area, such

as a chemical fume hood, to minimize exposure.[1]

Preparation: Before starting, ensure the designated workspace is clean and uncluttered. All

necessary equipment, including waste containers, should be placed within the chemical

fume hood.[1]
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Weighing: Carefully weigh the compound within the fume hood. Use disposable weighing

paper or a boat to prevent contamination of the balance.[1]

Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing.[1]

Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent and

dispose of cleaning materials as hazardous waste.

Hygiene: Always wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[1][5]
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Caption: Workflow for handling BOC-PHE(2-BR)-OH.
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Disposal Plan
Proper disposal of BOC-PHE(2-BR)-OH and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.[1]

Waste Segregation: Do not mix BOC-PHE(2-BR)-OH waste with other waste streams.

Halogenated organic waste should be collected separately.

Solid Waste: All solid waste contaminated with BOC-PHE(2-BR)-OH, including gloves,

weighing papers, and disposable labware, must be collected in a dedicated, clearly labeled,

and sealed hazardous waste container.[1]

Liquid Waste: If BOC-PHE(2-BR)-OH is in a solution, collect it in a sealed, compatible, and

appropriately labeled container.

Container Labeling: The waste container must be clearly labeled with the full chemical name,

"BOC-PHE(2-BR)-OH," and relevant hazard warnings.

Storage: Store sealed waste containers in a designated hazardous waste storage area away

from incompatible materials.

Final Disposal: Arrange for disposal through a licensed chemical waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) office for specific

procedures.[6][7] Under no circumstances should this chemical be disposed of in the general

trash or down the drain.[7]
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Caption: Disposal plan for BOC-PHE(2-BR)-OH waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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